Cas no 93805-05-1 (6-Quinolinesulfonicacid, 2-methyl-)

• Product Name: 6-Quinolinesulfonicacid, 2-methyl-
• CAS No: 93805-05-1
• MF: C₁₀H₉NO₃S
• MW: 223.248361349106
• CID: 813658
• PubChem ID: 3019416
• Update Time: 2025-11-06

6-Quinolinesulfonicacid, 2-methyl- Chemical and Physical Properties

Names and Identifiers

• 6-Quinolinesulfonicacid, 2-methyl-
• 2-Methylquinoline-6-sulfonic acid
• 2-Methyl-chinolin-6-sulfonsaeure
• 2-methyl-quinoline-6-sulfonic acid
• 2-Methylquinoline-6-sulphonic acid
• 6-Quinolinesulfonicacid,2-methyl
• Chinaldin-6-sulfonsaeure
• EINECS 298-485-9
• NS00039640
• 2-Methyl-6-quinolinesulfonic acid
• 2-METHYLQUINOLINE-6-SULFONICACID
• E85068
• 8Y2Y5RKP2D
• 93805-05-1
• 6-Quinolinesulfonic acid, 2-methyl-
• SCHEMBL4625892
• DTXSID20239698
• BS-53314
• EN300-7352769
• Z1509472180
• WTVFVAWTGKJRPC-UHFFFAOYSA-N

• Inchi： 1S/C10H9NO3S/c1-7-2-3-8-6-9(15(12,13)14)4-5-10(8)11-7/h2-6H,1H3,(H,12,13,14)
• InChI Key： WTVFVAWTGKJRPC-UHFFFAOYSA-N
• SMILES： S(C1C=CC2C(=CC=C(C)N=2)C=1)(=O)(=O)O

Computed Properties

• Exact Mass: 223.03000
• Monoisotopic Mass: 223.030314
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6
• XLogP3: 1.3

Experimental Properties

• Density: 1.432
• Refractive Index: 1.653
• PSA: 75.64000
• LogP: 2.87070

Additional information on 6-Quinolinesulfonicacid, 2-methyl-

Comprehensive Analysis of 6-Quinolinesulfonic acid, 2-methyl- (CAS No. 93805-05-1): Properties, Applications, and Industry Trends

6-Quinolinesulfonic acid, 2-methyl- (CAS No. 93805-05-1) is a specialized organic compound belonging to the quinoline sulfonic acid derivatives family. This compound has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and versatile reactivity. The 2-methyl-6-quinolinesulfonic acid moiety serves as a critical intermediate in synthesizing advanced materials and bioactive molecules, aligning with current trends in green chemistry and sustainable synthesis.

Recent studies highlight the growing demand for high-purity quinoline derivatives in drug discovery, particularly for targeting kinase inhibitors and antimicrobial agents. Researchers are exploring its potential in catalysis and photocatalysis, addressing key challenges in energy-efficient chemical processes. The compound’s solubility profile and thermal stability make it suitable for applications in electronic materials and corrosion inhibitors, topics frequently searched in material science forums.

From an industrial perspective, CAS 93805-05-1 is synthesized through optimized sulfonation routes, with emphasis on waste reduction and atom economy—a priority in modern process chemistry. Analytical techniques like HPLC and NMR spectroscopy ensure quality control, a subject often queried in laboratory technique databases. Regulatory compliance with REACH and FDA guidelines further underscores its safe handling protocols.

Emerging discussions in academic publications focus on the compound’s role in metal-organic frameworks (MOFs) and supramolecular chemistry. These applications resonate with searches for innovative storage materials and sensor technologies. Additionally, its derivatization potential links to trending topics such as bioconjugation and click chemistry, frequently mentioned in biotechnology journals.

Environmental considerations are paramount, with studies evaluating the biodegradability of quinoline-based compounds. This aligns with global searches for eco-friendly alternatives in industrial chemistry. The compound’s low toxicity profile (as per OECD 420 guidelines) makes it a candidate for agrochemical formulations, another hot topic in crop protection research.

In summary, 6-Quinolinesulfonic acid, 2-methyl- represents a nexus of interdisciplinary research, bridging medicinal chemistry, materials science, and environmental sustainability. Its evolving applications reflect broader industry shifts toward precision synthesis and functional material design, ensuring continued relevance in scientific and industrial discourse.